Cas no 586336-92-7 (Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate)

• Product Name: Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate
• CAS No: 586336-92-7
• MF: C₁₂H₉BrFNO₃
• MW: 314.107166051865
• MDL: MFCD05227901
• CID: 4784631
• Update Time: 2025-10-28

Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate

• MDL： MFCD05227901
• Inchi： 1S/C12H9BrFNO3/c1-2-18-12(17)11-7(5-16)10-8(14)3-6(13)4-9(10)15-11/h3-5,15H,2H2,1H3
• InChI Key： UFUXMJRXRWYKJJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2C(C=O)=C(C(=O)OCC)NC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 59.2

Additional information on Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate

Recent Advances in the Application of Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate (CAS: 586336-92-7) in Medicinal Chemistry

Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate (CAS: 586336-92-7) is a highly versatile indole derivative that has garnered significant attention in recent medicinal chemistry research. This compound serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and anticancer agents. Its unique structural features, including the bromo and fluoro substituents, along with the reactive formyl group, make it an attractive scaffold for further derivatization and drug discovery efforts.

Recent studies have demonstrated the potential of this compound in the synthesis of novel indole-based kinase inhibitors. A 2023 publication in the Journal of Medicinal Chemistry reported its use as a key intermediate in the development of selective FGFR (fibroblast growth factor receptor) inhibitors. The researchers successfully utilized the reactive formyl group at the 3-position to introduce various pharmacophores, leading to compounds with improved potency and selectivity against FGFR-driven cancers.

In addition to its applications in kinase inhibitor development, Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate has shown promise in antimicrobial research. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) described its incorporation into novel indole-quinoline hybrids that exhibited potent activity against drug-resistant bacterial strains. The presence of both bromo and fluoro substituents was found to significantly enhance the compounds' membrane permeability and target binding affinity.

The synthetic utility of this compound has been further expanded by recent methodological advances. A 2024 Nature Protocols paper detailed an optimized large-scale synthesis route that improves yield and purity while reducing environmental impact. The protocol employs novel palladium-catalyzed cross-coupling reactions that specifically take advantage of the bromo substituent's reactivity, enabling efficient diversification of the indole core structure.

From a drug metabolism perspective, recent pharmacokinetic studies have investigated the metabolic stability of derivatives based on this scaffold. Research published in Drug Metabolism and Disposition (2023) revealed that the fluoro substituent at the 4-position significantly reduces oxidative metabolism, thereby improving the half-life of resulting drug candidates. This finding has important implications for the design of more metabolically stable indole-based therapeutics.

Looking forward, Ethyl 6-bromo-4-fluoro-3-formyl-1H-indole-2-carboxylate continues to be a valuable tool in medicinal chemistry. Its applications are expanding into new areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important building block in drug discovery for years to come.